4-ethyl-N-[(1Z)-3-[(4-hydroxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide

• Molecular Formula: C24H20N2O4S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: (NZ)-4-ethyl-N-[3-(4-hydroxyanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide
• InChI: InChI=1S/C24H20N2O4S/c1-2-16-7-13-19(14-8-16)31(29,30)26-22-15-23(25-17-9-11-18(27)12-10-17)24(28)21-6-4-3-5-20(21)22/h3-15,25,27H,2H2,1H3/b26-22-
• InChI Key: GRBKSRVYRYYYRE-ROMGYVFFSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC=C(C=C4)O
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=C(C=C4)O

Description

4-ethyl-N-[(1Z)-3-[(4-hydroxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide is a synthetic compound with potential applications in scientific research. This compound is of interest due to its unique chemical structure, which allows it to interact with biological systems in a specific way. In

Mechanism of Action

The mechanism of action of 4-ethyl-N-[(1Z)-3-[(4-hydroxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide is not fully understood. However, it is believed to interact with proteins in a specific way, either by binding to them or by modifying their activity. This compound has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and matrix metalloproteinases.
Biochemical and Physiological Effects
4-ethyl-N-[(1Z)-3-[(4-hydroxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. It has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. These effects suggest that this compound may have potential applications in the treatment of certain diseases, such as cancer and osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-[(1Z)-3-[(4-hydroxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide in lab experiments is its specificity. This compound has been shown to interact with proteins in a specific way, which allows for precise manipulation of biological systems. However, one limitation of using this compound is its potential toxicity. It is important to use this compound in a controlled manner and to take appropriate safety precautions.

Future Directions

There are several future directions for research on 4-ethyl-N-[(1Z)-3-[(4-hydroxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide. One direction is to explore its potential applications in the treatment of cancer and osteoporosis. Another direction is to study its mechanism of action in more detail, to better understand how it interacts with proteins. Additionally, this compound could be modified to improve its specificity or reduce its toxicity, which would make it more useful as a research tool.

Synthesis Methods

The synthesis of 4-ethyl-N-[(1Z)-3-[(4-hydroxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide involves several steps. The first step is the preparation of 4-hydroxybenzenesulfonamide, which is then reacted with 4-ethyl-1-naphthaldehyde to form the desired compound. This reaction is catalyzed by a base, such as potassium carbonate or sodium hydroxide. The final product is purified using column chromatography or recrystallization.

Scientific Research Applications

4-ethyl-N-[(1Z)-3-[(4-hydroxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has potential applications in scientific research, particularly in the field of biochemistry and pharmacology. This compound can be used to study the interaction between proteins and small molecules, as well as the mechanism of action of certain drugs. It can also be used as a tool for drug discovery, as it has been shown to inhibit the activity of certain enzymes.